Cas no 921868-91-9 (N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(3-methylphenoxy)acetamide)

• Product Name: N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(3-methylphenoxy)acetamide
• CAS No: 921868-91-9
• MF: C₂₂H₂₆N₂O₄
• MW: 382.452846050262
• CID: 5980996
• PubChem ID: 41753872
• Update Time: 2025-06-08

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(3-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(3-methylphenoxy)acetamide
• Acetamide, N-(5-ethyl-2,3,4,5-tetrahydro-3,3-dimethyl-4-oxo-1,5-benzoxazepin-8-yl)-2-(3-methylphenoxy)-
• AKOS024632713
• 921868-91-9
• F2261-0206
• N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(m-tolyloxy)acetamide
• N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)-2-(3-methylphenoxy)acetamide

• Inchi： 1S/C22H26N2O4/c1-5-24-18-10-9-16(12-19(18)28-14-22(3,4)21(24)26)23-20(25)13-27-17-8-6-7-15(2)11-17/h6-12H,5,13-14H2,1-4H3,(H,23,25)
• InChI Key： FCDZLHZMOQOPSZ-UHFFFAOYSA-N
• SMILES： C(NC1C=C2OCC(C)(C)C(=O)N(CC)C2=CC=1)(=O)COC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 382.18925731g/mol
• Monoisotopic Mass: 382.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.171±0.06 g/cm3(Predicted)
• Boiling Point: 648.3±55.0 °C(Predicted)
• pka: 12.44±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(3-methylphenoxy)acetamide

Research Brief on N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(3-methylphenoxy)acetamide (CAS: 921868-91-9)

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(3-methylphenoxy)acetamide (CAS: 921868-91-9) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, with its unique benzoxazepine core structure, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a promising candidate for further drug development.

The synthesis of N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(3-methylphenoxy)acetamide involves a multi-step process that ensures high purity and yield. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, have been employed to confirm the structural integrity of the compound. Researchers have also optimized the synthetic route to improve scalability, which is critical for potential industrial applications. These advancements highlight the compound's feasibility for large-scale production, a key consideration in pharmaceutical development.

Pharmacological studies have revealed that N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(3-methylphenoxy)acetamide exhibits significant activity in modulating specific receptor pathways. In vitro assays demonstrate its high affinity for target proteins, suggesting a potential role in treating conditions such as inflammatory diseases or neurological disorders. Preliminary in vivo studies have shown promising results, with the compound demonstrating good bioavailability and a favorable safety profile. These findings underscore its potential as a lead compound for further preclinical and clinical evaluation.

Recent research has also explored the mechanism of action of N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(3-methylphenoxy)acetamide at the molecular level. Structural-activity relationship (SAR) studies have identified key functional groups that contribute to its biological activity, providing insights for the design of derivatives with enhanced potency and selectivity. Computational modeling and molecular docking simulations have further elucidated its interaction with target proteins, offering a foundation for rational drug design.

In conclusion, N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(3-methylphenoxy)acetamide (CAS: 921868-91-9) represents a promising avenue for therapeutic development. Its robust synthetic accessibility, favorable pharmacological properties, and well-characterized mechanism of action position it as a compelling candidate for further investigation. Future research should focus on expanding its therapeutic applications, optimizing its pharmacokinetic profile, and advancing it through preclinical and clinical trials to realize its full potential in the pharmaceutical landscape.